(3R)-3-aminopiperidine-1-sulfonamide hydrochloride
Overview
Description
The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include its appearance (solid, liquid, gas, color, etc.) and any unique characteristics .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, reaction conditions, catalysts, and the overall reaction mechanism .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, stability, pH, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-aminopiperidine-1-sulfonamide hydrochloride involves the reaction of piperidine with chlorosulfonic acid to form 1-chloro-3-sulfonamidopiperidine, which is then reacted with ammonia to form (3R)-3-aminopiperidine-1-sulfonamide. The final step involves the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Piperidine", "Chlorosulfonic acid", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Piperidine is reacted with chlorosulfonic acid to form 1-chloro-3-sulfonamidopiperidine.", "Step 2: 1-chloro-3-sulfonamidopiperidine is reacted with ammonia to form (3R)-3-aminopiperidine-1-sulfonamide.", "Step 3: Hydrochloric acid is added to (3R)-3-aminopiperidine-1-sulfonamide to form the hydrochloride salt." ] } | |
CAS RN |
2639388-56-8 |
Molecular Formula |
C5H14ClN3O2S |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
